Cas no 92331-75-4 (Diethyl(azepan-1-ylmethylidene)propanedioate)

Diethyl(azepan-1-ylmethylidene)propanedioate structure
92331-75-4 structure
Product Name:Diethyl(azepan-1-ylmethylidene)propanedioate
CAS No:92331-75-4
MF:C14H23NO4
MW:269.33672451973
CID:998365
PubChem ID:294334
Update Time:2025-04-20

Diethyl(azepan-1-ylmethylidene)propanedioate Chemical and Physical Properties

Names and Identifiers

    • diethyl 2-(azepan-1-ylmethylidene)propanedioate
    • NSC162402
    • 92331-75-4
    • DTXSID20303828
    • Diethyl 2-(azepan-1-ylmethylene)malonate
    • 1,3-diethyl 2-[(azepan-1-yl)methylidene]propanedioate
    • NSC-162402
    • diethyl(azepan-1-ylmethylidene)propanedioate
    • Diethyl(azepan-1-ylmethylidene)propanedioate
    • Inchi: 1S/C14H23NO4/c1-3-18-13(16)12(14(17)19-4-2)11-15-9-7-5-6-8-10-15/h11H,3-10H2,1-2H3
    • InChI Key: OMXFFXWHYKQGTI-UHFFFAOYSA-N
    • SMILES: O(CC)C(/C(/C(=O)OCC)=C\N1CCCCCC1)=O

Computed Properties

  • Exact Mass: 269.16270821g/mol
  • Monoisotopic Mass: 269.16270821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 55.8Ų
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